Cas no 2171375-09-8 ((2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid)

• Product Name: (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• CAS No: 2171375-09-8
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 6406093
• PubChem ID: 165503014
• Update Time: 2025-10-28

(2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• EN300-1475309
• 2171375-09-8
• (2S)-3-(dimethylamino)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]propanoic acid

• Inchi： 1S/C27H35N3O5/c1-4-5-10-18(15-25(31)29-24(26(32)33)16-30(2)3)28-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,4-5,10,15-17H2,1-3H3,(H,28,34)(H,29,31)(H,32,33)/t18?,24-/m0/s1
• InChI Key： JNKBFAHHLHAHIJ-LUTIACGYSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CN(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid

Introduction to Compound with CAS No. 2171375-09-8 and Product Name: (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic Acid

The compound with the CAS number 2171375-09-8 and the product name (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biomedicine. The intricate arrangement of functional groups within its framework suggests a multifaceted role in various biochemical pathways, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit targeted therapeutic effects. Among these, peptidomimetics have emerged as a promising class of molecules due to their ability to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The compound in question, with its unique structure, falls into this category and has been extensively studied for its pharmacological properties.

The core structure of this compound features a chiral center at the (2S) position, which is critical for its biological activity. Chiral molecules are essential in pharmaceuticals because they can exist in two enantiomeric forms that may have vastly different biological effects. The presence of a stereogenic center at the (2S) position ensures that this compound interacts specifically with biological targets, enhancing its efficacy and selectivity. This aspect has made it a valuable candidate for further investigation in the development of new drugs.

Furthermore, the compound incorporates several functional groups that contribute to its unique properties. The dimethylamino group at the 3-position provides a basic nitrogen atom that can participate in hydrogen bonding and ionic interactions, which are crucial for binding to biological targets. The methoxycarbonyl group attached to the 9H-fluoren-9-yl moiety enhances the solubility and stability of the molecule, making it more suitable for formulation and administration.

The heptanamidopropanoic acid moiety at the 2-position introduces an amide bond, which is a common feature in many bioactive molecules. Amide bonds are known for their stability and ability to form hydrogen bonds, which contribute to the compound's binding affinity to biological targets. Additionally, the presence of multiple rotatable bonds in this region allows for conformational flexibility, enabling the molecule to adopt optimal orientations for interaction with its target proteins.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The compound with CAS No. 2171375-09-8 has been investigated for its potential role in modulating key signaling pathways involved in these conditions. For instance, preliminary studies suggest that it may interfere with protein-protein interactions critical for cancer cell proliferation and survival.

In addition to its therapeutic potential, this compound has also been explored for its ability to enhance drug delivery systems. The fluorenylmethoxycarbonyl (Fmoc) group is frequently used in peptide synthesis due to its stability and ease of removal under mild conditions. In this context, the Fmoc moiety in our compound could serve as a handle for conjugation with other molecules or polymers, thereby improving drug solubility and bioavailability.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing peptidomimetics like this one. These methods allow for precise control over molecular architecture, enabling researchers to fine-tune properties such as solubility and bioactivity.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound. One area of interest is improving its metabolic stability to ensure prolonged circulation time after administration. Additionally, efforts are being made to enhance its oral bioavailability by modifying factors such as lipophilicity and solubility. These improvements are crucial for translating preclinical findings into effective clinical therapies.

The use of computational modeling has also played a significant role in understanding the behavior of this compound both in vitro and in vivo. Molecular dynamics simulations can provide insights into how it interacts with target proteins at an atomic level. This information is invaluable for designing derivatives with improved properties or for predicting potential side effects before costly experimental trials.

In conclusion, the compound with CAS No. 2171375-09-8 and product name (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a promising candidate for drug development across various therapeutic areas. With continued research and optimization efforts aimed at improving its pharmacokinetic properties through computational modeling techniques combined traditional synthetic methodologies there is great potential yet unrealized within this molecule's capabilities making further exploration both excitingly viable within current scientific paradigms today.